Cas no 2133-34-8 ((2S)-azetidine-2-carboxylic acid)
(2S)-Azetidine-2-carboxylic acid is a non-proteinogenic amino acid featuring a four-membered azetidine ring, which confers unique conformational constraints. Its stereospecific (S)-configuration makes it valuable in peptide synthesis and medicinal chemistry, where it serves as a rigid scaffold to modulate peptide backbone flexibility and enhance metabolic stability. This compound is particularly useful in the design of enzyme inhibitors and bioactive peptides due to its ability to influence secondary structure. Its high purity and well-defined stereochemistry ensure reproducibility in research applications. Additionally, its compatibility with standard solid-phase peptide synthesis protocols allows for efficient incorporation into complex molecular architectures.
2133-34-8 structure
Product Name:(2S)-azetidine-2-carboxylic acid
CAS No:2133-34-8
MF:C4H7NO2
MW:101.103881120682
MDL:MFCD00078463
CID:42502
PubChem ID:16486
Update Time:2025-06-07
(2S)-azetidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-(-)-2-Azetidinecarboxylic acid
- (S)-(-)-Azetidine-2-carboxylic acid
- (2S)-Azetidine-2-carboxylic acid
- H-Aze-OH
- L-2-Azetidinecarboxylic acid
- L-Azetidine carboxylic acid
- L-Azetidine-2-carboxylic Acid [Antagonist of L-Proline]
- L-Azetidine-2-carboxylic acid
- (2S)-(-)-AZETIDINE-2-CARBOXYLIC ACID
- (S)-azetidine-2-carboxylic acid
- (S)-L-Azetidine-2-carboxylic acid
- azetidine-2-carboxylic acid
- Azetidyl-2-carboxylic acid
- L-Trimethyleneimine-2-carboxylic acid
- (S)-2-Azetidinecarboxylic acid
- L-Azetidine 2-carboxylic acid
- 2-Azetidinecarboxylic acid, (S)-
- 2-Azetidinecarboxylic acid, L-
- Azetidine-2-carboxylic acid, L-
- 2-Azetidinecarboxylic acid, (2S)-
- 5GZ3E0L9ZU
- Azetidinecarboxylic acid
- (L)
- EU-0100023
- CS-0031389
- SDCCGSBI-0050012.P002
- (S)-(-) Azetidine-2-carboxylic acid
- LP00023
- DS-16309
- L-Azetidine-2-carboxylic acid, >=99%
- HMS3260E07
- (L)-AZETIDINE-2-CARBOXYLIC ACID
- A4601
- L-AzeOH
- CCG-204119
- AZETIDYL-2-CARBOXYLIC ACID [HSDB]
- SR-01000075656-1
- (S)-2-azetidine carboxylic acid
- DTXSID0044020
- NS00048671
- (S)-2-Azetidinecarboxylic acid;H-Aze-OH
- C08267
- Acide L-azetidine-2-carboxylic
- (S)-2-azetidinecarboxyic acid
- NCGC00093546-01
- NCGC00093546-04
- L-azetidine-2carboxylic acid
- (S)-(-)-2-azetidine-carboxylic acid
- (S)-(-)-2-azetidine carboxylic acid
- (S)-Azetidin-2-carbonsaure
- L--Azetidine-2-carboxylic acid
- 2133-34-8
- L-Azetidine-2-carboxylic acid is known as a proline analog.
- AzeOH
- AKOS005254687
- MFCD00005166
- 02A
- L-azetidine-2caboxylic acid
- H-Aze(2)-OH
- azetidine-2-carboxylic acid;(S)-Azetidine-2-carboxylic acid
- azetidine-2(S)-carboxylic acid
- EN300-85821
- EINECS 218-362-5
- 2-(S)-azetidinecarboxylic acid
- (S)-Azetidine-2-carboxylicacid
- AM20090185
- NCGC00260708-01
- azetidine-2-(S)-carboxylic acid
- AC-5699
- azetidine-2-carboxylate
- UNII-5GZ3E0L9ZU
- L-azetidine-2-carboxylate
- (-)-AZETIDINECARBOXYLIC ACID
- W-107562
- SCHEMBL20296
- AKOS006239010
- A 0760
- NCGC00093546-03
- HSDB 3465
- BDBM50357225
- Lopac0_000023
- A1043
- CHEMBL1165239
- Q793715
- SR-01000075656
- HY-W050044
- Acide L-azetidine-2-carboxylic [French]
- GTPL4686
- NCGC00093546-02
- ST059592
- (2S)azetidine-2-carboxylic acid
- Tox21_500023
- CHEBI:6198
- (2S)-2-Azetidinecarboxylic acid
- 2517-04-6
- C4H7NO2
- (2S)-azetidine-2-carboxylic acid
-
- MDL： MFCD00078463
- Inchi： 1S/C4H7NO2/c6-4(7)3-1-2-5-3/h3,5H,1-2H2,(H,6,7)/t3-/m0/s1
- InChI Key： IADUEWIQBXOCDZ-VKHMYHEASA-N
- SMILES： OC([C@@H]1CCN1)=O
- BRN： 80678
Computed Properties
- Exact Mass: 101.04800
- Monoisotopic Mass: 101.047678
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 91.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.9
- Topological Polar Surface Area: 49.3
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.2245 (rough estimate)
- Melting Point: 206-207 ºC
- Boiling Point: 189.47°C (rough estimate)
- Flash Point: 100.1°C
- Refractive Index: -122 ° (C=4, H2O)
- Water Partition Coefficient: 5 g/100 mL
- PSA: 49.33000
- LogP: -0.23830
- Solubility: It is very soluble in water and insoluble in absolute ethanol.
- Merck: 908
- Specific Rotation: -125 º (c=1, water 25 ºC)
(2S)-azetidine-2-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S24/25
- RTECS：CM4310500
-
Hazardous Material Identification：
- Storage Condition：Room temperature
- Safety Term：S24/25
- Risk Phrases：R36/37/38
(2S)-azetidine-2-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(2S)-azetidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A391590-250mg |
(S)-Azetidine-2-carboxylic acid |
2133-34-8 | 98% | 250mg |
$15.0 | 2025-02-20 | |
| Ambeed | A391590-1g |
(S)-Azetidine-2-carboxylic acid |
2133-34-8 | 98% | 1g |
$18.0 | 2025-02-20 | |
| Ambeed | A391590-5g |
(S)-Azetidine-2-carboxylic acid |
2133-34-8 | 98% | 5g |
$89.0 | 2025-02-20 | |
| Ambeed | A391590-10g |
(S)-Azetidine-2-carboxylic acid |
2133-34-8 | 98% | 10g |
$175.0 | 2025-02-20 | |
| Ambeed | A391590-25g |
(S)-Azetidine-2-carboxylic acid |
2133-34-8 | 98% | 25g |
$366.0 | 2025-02-20 | |
| BAI LING WEI Technology Co., Ltd. | 237409-50MG |
L-Azetidine-2-carboxylic acid, 98% |
2133-34-8 | 98% | 50MG |
¥ 204 | 2021-07-08 | |
| BAI LING WEI Technology Co., Ltd. | 237409-250MG |
L-Azetidine-2-carboxylic acid, 98% |
2133-34-8 | 98% | 250MG |
¥ 408 | 2021-07-08 | |
| AstaTech | 20950-1/G |
L-AZETIDINE-2-CARBOXYLIC ACID |
2133-34-8 | 97% | 1g |
$44 | 2023-09-18 | |
| AstaTech | 20950-5/G |
L-AZETIDINE-2-CARBOXYLIC ACID |
2133-34-8 | 97% | 5g |
$174 | 2023-09-18 | |
| AstaTech | 20950-25/G |
L-AZETIDINE-2-CARBOXYLIC ACID |
2133-34-8 | 97% | 25g |
$709 | 2023-09-18 |
(2S)-azetidine-2-carboxylic acid Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:2133-34-8)(S)-(-)-2-羧基环丁胺
Order Number:LE1639647;LE16396
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:30
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:2133-34-8)(S)-(-)-2-Azetidinecarboxylic acid
Order Number:1639647
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2133-34-8)(2S)-azetidine-2-carboxylic acid
Order Number:A4601
Stock Status:in Stock
Quantity:100g/25g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:27
Price ($):1080.0/329.0/158.0
Email:sales@amadischem.com
(2S)-azetidine-2-carboxylic acid Related Literature
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Gert Callebaut,Sven Mangelinckx,Loránd Kiss,Reijo Sillanp??,Ferenc Fül?p,Norbert De Kimpe Org. Biomol. Chem. 2012 10 2326
-
2. Correlation between metal complex formation and biological activity of nicotianamine analoguesGiorgio Anderegg,Helmut Ripperger J. Chem. Soc. Chem. Commun. 1989 647
-
Jay Prakash Soni,Krishna Sowjanya Chemitikanti,Swanand Vinayak Joshi,Nagula Shankaraiah Org. Biomol. Chem. 2020 18 9737
-
4. Catalysts’ evolution in the asymmetric conjugate addition of nitroalkanes to electron-poor alkenesRoberto Ballini,Alessandro Palmieri,Marino Petrini Org. Chem. Front. 2022 9 6077
-
5. Sequential polypeptides. Part VI. The synthesis of some sequential polypeptide collagen models containing proline analoguesR. Fairweather,J. H. Jones J. Chem. Soc. Perkin Trans. 1 1972 2475
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2133-34-8)(S)-(-)-2-羧基环丁胺
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:2133-34-8)(S)-(-)-2-Azetidinecarboxylic acid
Purity:98%
Quantity:Company Customization
Price ($):Inquiry